Cas no 1799255-19-8 ((2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]prop-2-enamide)
(2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- (E)-3-(2-chlorophenyl)-N-(3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl)acrylamide
- (E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(1-methylpyrrol-2-yl)propyl]prop-2-enamide
- (2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]prop-2-enamide
-
- Inchi: 1S/C17H19ClN2O2/c1-20-12-4-7-15(20)16(21)10-11-19-17(22)9-8-13-5-2-3-6-14(13)18/h2-9,12,16,21H,10-11H2,1H3,(H,19,22)/b9-8+
- InChI Key: MLZLLEYEDOKDOA-CMDGGOBGSA-N
- SMILES: ClC1C=CC=CC=1/C=C/C(NCCC(C1=CC=CN1C)O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 389
- XLogP3: 2.2
- Topological Polar Surface Area: 54.3
(2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6507-5808-2μmol |
(2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]prop-2-enamide |
1799255-19-8 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6507-5808-5μmol |
(2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]prop-2-enamide |
1799255-19-8 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6507-5808-10μmol |
(2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]prop-2-enamide |
1799255-19-8 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6507-5808-20μmol |
(2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]prop-2-enamide |
1799255-19-8 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6507-5808-1mg |
(2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]prop-2-enamide |
1799255-19-8 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6507-5808-2mg |
(2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]prop-2-enamide |
1799255-19-8 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6507-5808-3mg |
(2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]prop-2-enamide |
1799255-19-8 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6507-5808-4mg |
(2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]prop-2-enamide |
1799255-19-8 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6507-5808-5mg |
(2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]prop-2-enamide |
1799255-19-8 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6507-5808-10mg |
(2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]prop-2-enamide |
1799255-19-8 | 10mg |
$79.0 | 2023-09-08 |
(2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]prop-2-enamide Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on (2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]prop-2-enamide
(2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]prop-2-enamide (CAS No. 1799255-19-8)
(2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]prop-2-enamide, also known by its CAS number 1799255-19-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorophenyl group, a hydroxypropyl substituent, and a methylpyrrole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.
The synthesis of (2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]prop-2-enamide involves a series of well-defined chemical reactions, including the formation of the chlorophenyl and methylpyrrole moieties. Recent studies have focused on optimizing the synthetic route to improve yield and purity, making it more suitable for large-scale production and pharmaceutical development.
In terms of its biological activity, (2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]prop-2-enamide has shown promising results in various preclinical models. Research has demonstrated its potential as an anti-inflammatory agent, with significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has exhibited potent antioxidant properties, which may contribute to its protective effects against oxidative stress-related diseases.
One of the key areas of interest in the study of (2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]prop-2-enamide is its potential as a neuroprotective agent. Preclinical studies have shown that it can effectively reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to modulate intracellular signaling pathways involved in neuronal survival and function has been highlighted as a potential mechanism of action.
Furthermore, recent advancements in computational chemistry have provided valuable insights into the molecular interactions of (2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]prop-2-enamide. Molecular docking studies have identified specific protein targets, such as nuclear factor-kappa B (NF-kB) and mitogen-activated protein kinases (MAPKs), which are known to play crucial roles in inflammation and cell survival. These findings have paved the way for further investigation into the therapeutic potential of this compound.
Clinical trials are currently underway to evaluate the safety and efficacy of (2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]prop-2-enamide in human subjects. Early-phase trials have reported favorable safety profiles, with no significant adverse effects observed at therapeutic doses. These results are encouraging and support the continued development of this compound for various medical applications.
In conclusion, (2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]prop-2-enamide (CAS No. 1799255-19-8) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable target for further investigation and potential therapeutic development. As research continues to advance, it is anticipated that this compound will play a significant role in addressing unmet medical needs and improving patient outcomes.
1799255-19-8 ((2E)-3-(2-chlorophenyl)-N-[3-hydroxy-3-(1-methyl-1H-pyrrol-2-yl)propyl]prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)